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Compound of Interest

Compound Name: Crotonic Acid

Cat. No.: B150538

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of crotonic acid
((2E)-but-2-enoic acid), a molecule of interest in organic chemistry and drug development. A
thorough understanding of its solid-state structure is crucial for predicting its physical
properties, stability, and behavior in various formulations. This document summarizes its
crystallographic data, details the experimental protocols for its structural determination, and
provides a visual representation of its crystallographic properties.

Crystallographic Data Summary

Crotonic acid crystallizes in a monoclinic system.[1] The crystallographic parameters have
been determined through single-crystal X-ray diffraction analysis and are presented in Table 1

for easy reference and comparison.
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Parameter Value
Crystal System Monoclinic[1]
Space Group P21/a[1]

Unit Cell Dimensions

a 9.71 A[1]
b 6.90 A[1]
C 7.75 A[1]
a 90°
B 104.0°[1]
y 90°
Volume (V) 503.1 A3
Formula Units per Unit Cell (2) 4[1]

Experimental Protocols

The determination of the crystal structure of crotonic acid involves two primary stages: the
growth of high-quality single crystals and the subsequent analysis using X-ray diffraction. The
detailed methodologies for these processes are outlined below.

Crystal Growth

Single crystals of crotonic acid suitable for X-ray analysis were obtained from an aqueous
solution.

e Procedure: Crotonic acid was dissolved in hot water to create a saturated solution. The
solution was then allowed to cool slowly to room temperature. Over time, colorless and
needle-like crystals of crotonic acid formed.[1]

X-ray Diffraction Analysis
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The crystallographic data were collected using a single-crystal X-ray diffractometer. The
following outlines the general procedure based on standard crystallographic practices.

o Data Collection: A suitable single crystal of crotonic acid was mounted on a goniometer
head. The crystal was then placed in a stream of cold nitrogen gas to maintain a stable
temperature during data collection, which minimizes thermal vibrations and leads to higher
quality diffraction data. Intensity data were collected using a diffractometer equipped with a
suitable X-ray source (e.g., Mo Ka or Cu Ka radiation) and a detector.

o Structure Solution and Refinement: The collected diffraction data were processed to yield a
set of structure factors. The crystal structure was solved using direct methods and
subsequently refined by full-matrix least-squares procedures. This process involves fitting
the atomic positions and displacement parameters to the observed diffraction data until the
calculated and observed structure factors show the best possible agreement.

Visualizing the Crystallographic System

To illustrate the relationship between the key crystallographic parameters of crotonic acid, the
following diagram was generated using the DOT language.

Crystallographic hierarchy of crotonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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